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Compound of Interest

Compound Name:
2-(1-Benzylpiperidin-4-

ylidene)acetonitrile

Cat. No.: B1281173 Get Quote

Essential Safety and Handling Guide for 2-(1-
Benzylpiperidin-4-ylidene)acetonitrile
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-(1-Benzylpiperidin-4-ylidene)acetonitrile. The

following procedures are based on the known hazards of structurally related chemicals and are

intended to ensure the safe handling and disposal of this compound.

Chemical Profile:

Property Value Source

Chemical Name
2-(1-Benzylpiperidin-4-

ylidene)acetonitrile
[1]

CAS Number 55022-82-7 [1]

Molecular Formula C₁₄H₁₆N₂ [1][2]

Molecular Weight 212.29 g/mol [1][2]

Storage 2-8°C, sealed, dry [2]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-(1-Benzylpiperidin-4-ylidene)acetonitrile is

not readily available, the hazards can be inferred from its structural components: a benzyl

group, a piperidine ring, and an acetonitrile functional group. The following recommendations

are based on the hazardous properties of related compounds such as N-Benzyl-4-piperidone,

Acetonitrile, and Benzyl Cyanide.

Potential Hazards:

Toxicity: May be harmful if swallowed, in contact with skin, or inhaled.[3][4][5][6][7] The nitrile

group can be metabolized to cyanide, leading to delayed toxicity.[8]

Irritation: Causes serious eye irritation and may cause skin irritation.[3][4][9][10]

Flammability: The presence of the acetonitrile moiety suggests the compound may be a

flammable liquid and vapor.[3][5][7][10] Vapors may form explosive mixtures with air.[3][10]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended for

larger quantities.[6]

To prevent eye contact which

can cause serious irritation.[3]

[4][9][10]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly.[6]

To prevent skin contact, as the

substance may be harmful.[3]

[4][5][6][7]

Skin and Body Protection

Lab coat. For larger quantities

or risk of splashing, flame-

retardant antistatic protective

clothing is recommended.[5]

To protect skin from potential

irritation and absorption.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

inhalation risk is high, use a

NIOSH-approved respirator.

To prevent inhalation of

potentially harmful vapors.[3]

[4][5][6][7]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation:

Ensure a chemical fume hood is operational.

Have an emergency eyewash station and safety shower readily accessible.

Gather all necessary PPE and ensure it is in good condition.

Prepare all equipment and reagents needed for the experiment.

Handling:

Conduct all manipulations of the compound within a chemical fume hood.[5]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][9]

Wash hands thoroughly after handling.[4][9][10]

Do not eat, drink, or smoke in the laboratory.[4][5][9]

Keep the container tightly closed when not in use.[5][9][11]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5][11]

Spill Management:

Evacuate the area and eliminate all ignition sources.[3]

Wear appropriate PPE during cleanup.

For small spills, absorb with an inert material (e.g., sand, earth, vermiculite) and place in a

suitable, closed container for disposal.[6][12]

Do not allow the spill to enter drains or waterways.[5][9][11]

Disposal Plan:

Waste Collection:

Collect all waste containing 2-(1-Benzylpiperidin-4-ylidene)acetonitrile, including

contaminated consumables, in a designated, labeled, and sealed waste container.

Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[7]

Do not dispose of it down the drain.[9]

The compound should be disposed of in an approved waste disposal plant.[9][11]

Experimental Protocols: First Aid Measures
In case of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[9][10]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[4][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][9][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[7][9][10]

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 2-(1-Benzylpiperidin-4-ylidene)acetonitrile

1. Preparation

2. Handling

3. Disposal

4. Emergency Procedures

Don Appropriate PPE

Verify Fume Hood Operation

Check Safety Equipment

Work in Fume Hood

Avoid Inhalation/Contact

Spill: Evacuate & ContainPractice Good Hygiene Exposure: Administer First Aid

Keep Container Closed

Collect Waste

Label Waste Container

Dispose via Licensed Service

Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(1-benzylpiperidin-4-ylidene)acetonitrile | 55022-82-7 [chemicalbook.com]

2. 2-(1-Benzylpiperidin-4-ylidene)acetonitrile [myskinrecipes.com]

3. media.laballey.com [media.laballey.com]

4. greenfield.com [greenfield.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. kasturiaromatics.com [kasturiaromatics.com]

7. liverpool.ac.uk [liverpool.ac.uk]

8. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. scienceinteractive.com [scienceinteractive.com]

12. criver.com [criver.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-(1-
Benzylpiperidin-4-ylidene)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281173#personal-protective-equipment-for-
handling-2-1-benzylpiperidin-4-ylidene-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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